Cas no 1565929-72-7 (3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one)
1565929-72-7 structure
Product Name:3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one
CAS No:1565929-72-7
MF:C9H14N2O2
MW:182.219662189484
CID:5704988
PubChem ID:104317688
Update Time:2023-10-17
3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-1107087
- 1565929-72-7
- 3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one
- 2(1H)-Pyridinone, 3-amino-1-(3-hydroxybutyl)-
- 3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one
-
- Inchi: 1S/C9H14N2O2/c1-7(12)4-6-11-5-2-3-8(10)9(11)13/h2-3,5,7,12H,4,6,10H2,1H3
- InChI Key: ZDKSYPLLCSBFHN-UHFFFAOYSA-N
- SMILES: OC(C)CCN1C=CC=C(C1=O)N
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- Density: 1.178±0.06 g/cm3(Predicted)
- Boiling Point: 404.7±45.0 °C(Predicted)
- pka: 14.96±0.20(Predicted)
3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1107087-0.05g |
3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one |
1565929-72-7 | 95% | 0.05g |
$827.0 | 2023-10-27 | |
| Enamine | EN300-1107087-0.1g |
3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one |
1565929-72-7 | 95% | 0.1g |
$867.0 | 2023-10-27 | |
| Enamine | EN300-1107087-0.25g |
3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one |
1565929-72-7 | 95% | 0.25g |
$906.0 | 2023-10-27 | |
| Enamine | EN300-1107087-0.5g |
3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one |
1565929-72-7 | 95% | 0.5g |
$946.0 | 2023-10-27 | |
| Enamine | EN300-1107087-1.0g |
3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one |
1565929-72-7 | 1g |
$1414.0 | 2023-06-10 | ||
| Enamine | EN300-1107087-2.5g |
3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one |
1565929-72-7 | 95% | 2.5g |
$1931.0 | 2023-10-27 | |
| Enamine | EN300-1107087-5.0g |
3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one |
1565929-72-7 | 5g |
$4102.0 | 2023-06-10 | ||
| Enamine | EN300-1107087-10.0g |
3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one |
1565929-72-7 | 10g |
$6082.0 | 2023-06-10 | ||
| Enamine | EN300-1107087-1g |
3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one |
1565929-72-7 | 95% | 1g |
$986.0 | 2023-10-27 | |
| Enamine | EN300-1107087-5g |
3-amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one |
1565929-72-7 | 95% | 5g |
$2858.0 | 2023-10-27 |
3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
1565929-72-7 (3-Amino-1-(3-hydroxybutyl)-1,2-dihydropyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk